1. Home
  2. Product
  3. Reference Standards
  4. LY 517717-d8
LY 517717-d8 LY 517717-d8
Brand Name: Vulcanchem
CAS No.: 1346601-10-2
VCID: VC0123615
InChI: InChI=1S/C27H33N5O2/c1-30-13-10-23(11-14-30)31-15-17-32(18-16-31)27(34)25(21-5-3-2-4-6-21)29-26(33)22-8-7-20-9-12-28-24(20)19-22/h2-9,12,19,23,25,28H,10-11,13-18H2,1H3,(H,29,33)/t25-/m1/s1/i15D2,16D2,17D2,18D2
SMILES: CN1CCC(CC1)N2CCN(CC2)C(=O)C(C3=CC=CC=C3)NC(=O)C4=CC5=C(C=C4)C=CN5
Molecular Formula: C27H33N5O2
Molecular Weight: 467.643

LY 517717-d8

CAS No.: 1346601-10-2

Reference Standards

VCID: VC0123615

Molecular Formula: C27H33N5O2

Molecular Weight: 467.643

LY 517717-d8 - 1346601-10-2

CAS No. 1346601-10-2
Product Name LY 517717-d8
Molecular Formula C27H33N5O2
Molecular Weight 467.643
IUPAC Name N-[(1R)-2-[2,2,3,3,5,5,6,6-octadeuterio-4-(1-methylpiperidin-4-yl)piperazin-1-yl]-2-oxo-1-phenylethyl]-1H-indole-6-carboxamide
Standard InChI InChI=1S/C27H33N5O2/c1-30-13-10-23(11-14-30)31-15-17-32(18-16-31)27(34)25(21-5-3-2-4-6-21)29-26(33)22-8-7-20-9-12-28-24(20)19-22/h2-9,12,19,23,25,28H,10-11,13-18H2,1H3,(H,29,33)/t25-/m1/s1/i15D2,16D2,17D2,18D2
Standard InChIKey VYNKVNDKAOGAAQ-FSTWYFRWSA-N
SMILES CN1CCC(CC1)N2CCN(CC2)C(=O)C(C3=CC=CC=C3)NC(=O)C4=CC5=C(C=C4)C=CN5
Synonyms N-[(1R)-2-[4-(1-Methyl-4-piperidinyl)-1-(piperazinyl-d8)]-2-oxo-1-phenylethyl]-1H-indole-6-carboxamide;
Last Modified Aug 20 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19